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Compound of Interest

Compound Name: 2,4-Dichloro-5-methylbenzylamine

CAS No.: 1803813-13-9

Cat. No.: B1413353

Get Quote

Executive Summary & Chemical Identification
Objective: This guide outlines the mandatory disposal procedures for 2,4-Dichloro-5-
methylbenzylamine, ensuring compliance with RCRA (Resource Conservation and Recovery

Act) standards and preventing critical safety incidents in the waste stream.

Critical Hazard: As a halogenated amine, this compound presents a dual-hazard profile:

Corrosivity (pH > 12) and Halogen Content.[1] Improper disposal into standard "Organic Waste"

or "Acid Waste" streams can result in regulatory fines (due to incineration requirements for

halogens) or immediate exothermic explosions (acid-base reaction).[1]
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Property Specification

Chemical Name 2,4-Dichloro-5-methylbenzylamine

CAS Number 1803813-13-9

Molecular Formula C₈H₉Cl₂N

Functional Class Halogenated Aromatic Amine

Primary Hazards
Corrosive (Skin/Eye), Acute Toxicity,

Environmental Toxin

Waste Characterization D002 (Corrosive) + Halogenated Organic

Note on Isomers: While this guide specifically addresses the 5-methyl isomer (ring-substituted),

the protocols below apply equally to 2,4-Dichloro-N-methylbenzylamine (CAS 5013-77-4) due to

identical functional group hazards.[1][2]

Hazard Causality & Pre-Disposal Stabilization
Why we do what we do: Understanding the mechanism prevents accidents.[1]

A. The Amine Threat (Incompatibility)
Benzylamines are strong organic bases.[1]

Risk: If poured into a waste drum containing acid chlorides, anhydrides, or strong mineral

acids, the neutralization reaction is violently exothermic.[1]

Protocol: Never commingle with acidic waste streams.[1]

B. The Halogen Factor (Incineration)
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The presence of Chlorine (Cl) atoms mandates specific incineration temperatures (>1100°C)

and scrubbers to capture hydrochloric acid (HCl) gas generated during combustion.[1]

Risk: Disposing of this in "Non-Halogenated" waste streams causes illegal release of acid

gas at the treatment facility.[1]

Protocol: Must be segregated into Halogenated Waste.[1]

C. The Nitrosamine Potential[1]
Risk: Do not mix with nitrosating agents (e.g., sodium nitrite) or oxidizers.[1] Secondary

amines can form nitrosamines (potent carcinogens), and while this is a primary amine,

precursors often contain impurities.[1]

Step-by-Step Disposal Protocol
Phase 1: Pre-Treatment (At the Bench)
Perform this phase inside a functioning fume hood.[1]

PPE Verification: Butyl rubber or Silver Shield gloves are required.[1] Standard nitrile

provides only momentary splash protection against halogenated amines.[1]

Quenching (If Reactive):

If the material is residual in a reaction mixture (e.g., with unreacted acid chloride), quench

slowly with ice-cold dilute Sodium Hydroxide (NaOH) to ensure the mixture remains basic.

[1]

Validation: Check pH with a strip.[1] It must be basic (pH > 10).[1]

Phase Separation: If an aqueous extraction was performed, the amine is likely in the organic

layer (e.g., Dichloromethane or Ethyl Acetate).[1]

Phase 2: Waste Segregation & Containerization[2]
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Waste Stream Acceptable? Reasoning

Halogenated Organic YES

Primary Stream. Contains Cl

atoms; compatible with other

halogenated solvents (DCM,

Chloroform).[1][2]

Non-Halogenated NO
Violation of incineration

protocols.[1]

Aqueous Basic CONDITIONAL

Only if the amine is dissolved

in water (rare for this

intermediate).[1] Must be

labeled "Basic".

Acid Waste CRITICAL NO
Risk of explosion/heat

generation.[1][3]

Phase 3: Labeling & Storage
Select Container: Amber glass or High-Density Polyethylene (HDPE).[1] Do not use metal

cans (corrosion risk).[1]

Labeling:

Constituents: Write "2,4-Dichloro-5-methylbenzylamine" (Do not use abbreviations).

Hazard Checkbox: Mark "Corrosive" and "Toxic".[1]

Tag: Apply the "Halogenated Waste" tag prominently.[1]

Storage: Store in the Corrosives Cabinet (Base side), separate from acids, until pickup.

Decision Logic & Workflow
The following diagram illustrates the decision-making process for disposing of 2,4-Dichloro-5-
methylbenzylamine to ensure safety and compliance.
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Start: 2,4-Dichloro-5-methylbenzylamine Waste

Physical State?

Solid / Pure Substance Liquid / Solution

Container: Solid Waste
Label: 'Toxic Solid, Organic, Basic'

Code: Lab Pack

Double Bag & Tag

Is it dissolved in a solvent?

Halogenated Solvent
(DCM, Chloroform)

Non-Halogenated Solvent
(MeOH, EtOAc, Hexane)

Check pH / Reactivity

Container: Halogenated Organic Waste
Label: 'Corrosive, Halogenated'

Code: D002, F001/F002

If Halogenated Solvent

Container: Halogenated Organic Waste
(Must segregate here due to Amine Cl content)

If Non-Halo Solvent
(Amine makes the whole mix Halogenated)

Click to download full resolution via product page
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Figure 1: Decision tree for segregating 2,4-Dichloro-5-methylbenzylamine based on physical

state and solvent matrix. Note that even if dissolved in a non-halogenated solvent, the

presence of the chlorinated amine often necessitates disposal in the Halogenated stream to

meet strict ppm limits.[1]

Emergency Response Procedures
Spill Response (Small Scale < 100mL):

Evacuate: Clear the immediate area.

PPE: Don double nitrile gloves (or Silver Shield), goggles, and a lab coat.[1]

Neutralize: Do not use water immediately.[1] Cover the spill with a Dry Universal Absorbent

(e.g., vermiculite) or a specific Solvent Absorbent.[1]

Pro-Tip: If you have a dedicated "Acid Neutralizer" (sodium bicarbonate), it is ineffective

here.[1] You are dealing with a base.[1][4] Use a citric-acid based neutralizer if available,

or simply absorb and pack.[1]

Clean: Scoop absorbed material into a wide-mouth jar.[1] Label as "Hazardous Waste -

Debris - Toxic/Corrosive".[1][2]

Wash: Clean the surface with water and soap after the bulk material is removed.[1]

Exposure:

Skin Contact: Wash with soap and water for 15 minutes.[1] Do not use ethanol (increases

absorption).[1]

Eye Contact: Rinse for 15 minutes.[1] Seek immediate medical attention (amines can cause

delayed corneal damage).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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